Cas no 109351-39-5 (7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine)

• Product Name: 7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine
• CAS No: 109351-39-5
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 1188573
• PubChem ID: 20430388
• Update Time: 2025-04-20

7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine
• MB69110
• 109351-39-5
• 7-CHLORO-3-METHYL-2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPINE
• SCHEMBL160943

• Inchi： 1S/C11H14ClN/c1-13-6-4-9-2-3-11(12)8-10(9)5-7-13/h2-3,8H,4-7H2,1H3
• InChI Key： RXPKEOZVQUZJJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCN(C)CC2

Computed Properties

• Exact Mass: 195.08162
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines